3-(2-acetamidoethoxy)propyl-trimethyl-azanium Chloride

• CAS RN: 137044-11-2
• Molecular Formula: C10H23ClN2O2
• Molecular Weight: 238.75 g/mol
• IUPAC Name: 3-(2-acetamidoethoxy)propyl-trimethylazanium;chloride
• InChI: InChI=1S/C10H22N2O2.ClH/c1-10(13)11-6-9-14-8-5-7-12(2,3)4;/h5-9H2,1-4H3;1H
• InChI Key: UPMWRRLNQYVBRE-UHFFFAOYSA-N
• SMILES: CC(=O)NCCOCCC[N+](C)(C)C.[Cl-]
• synonyms: QUAMECTANT AM-50

Description

3-(2-acetamidoethoxy)propyl-trimethyl-azanium Chloride, also known as choline chloride, is an essential nutrient that is important for the proper functioning of the human body. It is a water-soluble salt that is found in various foods, including eggs, milk, and meat. Choline chloride is also used as a dietary supplement and is available in the form of capsules, tablets, and powders.

Mechanism of Action

Choline chloride acts as a precursor for the synthesis of acetyl3-(2-acetamidoethoxy)propyl-trimethyl-azanium Chloride, a neurotransmitter that is involved in various physiological processes, including muscle movement, memory, and learning. It also plays a role in the regulation of lipid metabolism by facilitating the transport and metabolism of fats in the liver.
Biochemical and Physiological Effects:
Choline chloride has been shown to have various biochemical and physiological effects on the human body. It has been found to improve cognitive function and memory, reduce inflammation, and regulate lipid metabolism. Choline chloride has also been shown to have a protective effect on the liver and may help to prevent liver damage.

Advantages and Limitations for Lab Experiments

Choline chloride is a widely used compound in scientific research due to its various advantages. It is readily available, inexpensive, and has a wide range of applications. However, there are also some limitations to its use. Choline chloride is highly hygroscopic, which means that it absorbs moisture from the air, making it difficult to handle and store. It is also sensitive to pH changes and can degrade quickly under certain conditions.

Future Directions

There are many potential future directions for research on 3-(2-acetamidoethoxy)propyl-trimethyl-azanium Chloride chloride. One area of interest is its potential therapeutic applications in the treatment of liver disease and certain types of cancer. Another area of research is the development of new and more efficient synthesis methods for 3-(2-acetamidoethoxy)propyl-trimethyl-azanium Chloride chloride. Additionally, further studies are needed to fully understand the mechanisms of action of 3-(2-acetamidoethoxy)propyl-trimethyl-azanium Chloride chloride and its effects on the human body.

Synthesis Methods

Choline chloride can be synthesized by the reaction of ethylene oxide with trimethylamine in the presence of hydrochloric acid. The resulting product is then treated with acetic anhydride to produce 3-(2-acetamidoethoxy)propyl-trimethyl-azanium Chloride.

Scientific Research Applications

Choline chloride has been extensively studied for its various applications in scientific research. It has been shown to play a crucial role in the development and maintenance of the nervous system, as well as in the regulation of lipid metabolism and liver function. Choline chloride has also been found to have potential therapeutic applications in the treatment of Alzheimer's disease, liver disease, and certain types of cancer.